Cas no 843635-01-8 (2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide
• CAS No: 843635-01-8
• MF: C₁₈H₁₉N₅O₂S
• MW: 369.440761804581
• CID: 5476179
• Update Time: 2025-05-26

2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C18H19N5O2S/c1-12-5-3-6-13(9-12)17-21-22-18(23(17)19)26-11-16(24)20-14-7-4-8-15(10-14)25-2/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key： ILXXGCBFIIWURI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1N(N)C(C2=CC=CC(C)=C2)=NN=1

Additional information on 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 843635-01-8 and Product Name: 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide

Compound with the CAS number 843635-01-8 and the product name 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The core structure of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide is characterized by a triazole ring system, which is a well-known motif in medicinal chemistry. The presence of the triazole ring not only imparts stability to the molecule but also facilitates interactions with biological targets. Specifically, the 1,2,4-triazole moiety is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

Furthermore, the compound features an amino group at the 4-position of the triazole ring and a sulfanyl group at the 3-position. These substituents enhance the compound's solubility and bioavailability, which are critical factors in drug development. The amino group can participate in hydrogen bonding interactions, while the sulfanyl group can engage in sulfur-nitrogen interactions with biological targets, thereby increasing binding affinity.

The presence of a phenyl ring substituted with a methyl group at the 3-position adds another layer of complexity to the compound's structure. This substitution pattern is often employed in drug design to improve metabolic stability and reduce toxicity. Additionally, the acetamide moiety at the nitrogen position contributes to the compound's overall hydrophilicity, which is beneficial for oral bioavailability.

Recent research has highlighted the potential of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting certain kinases and enzymes that are implicated in various diseases. For instance, preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against protein kinase C (PKC) and tyrosine kinases, which are involved in signal transduction pathways associated with cancer and inflammation.

One of the most compelling aspects of this compound is its dual functionality. The combination of an amino group and a sulfanyl group allows it to interact with multiple biological targets simultaneously. This property is particularly advantageous in drug design, as it can lead to synergistic effects that enhance therapeutic efficacy while minimizing side effects. The ability of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide to modulate multiple pathways makes it a promising candidate for treating complex diseases such as cancer and autoimmune disorders.

Advances in computational chemistry have further facilitated the optimization of this compound's structure. Molecular modeling studies have been instrumental in predicting binding affinities and identifying key interactions between the compound and its biological targets. These insights have guided medicinal chemists in designing analogs with improved pharmacokinetic properties and enhanced therapeutic activity.

In addition to its potential as a standalone therapeutic agent, 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide has also been explored as a scaffold for developing combination therapies. By incorporating additional functional groups or modifying existing ones, researchers can generate derivatives with tailored biological activities. This approach has been particularly successful in addressing multidrug resistance in cancer treatment.

The synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to produce complex molecules with remarkable precision. Techniques such as solid-phase synthesis and flow chemistry have been employed to streamline the synthetic process and reduce costs.

The pharmacological profile of 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide is still under investigation; however, preliminary data suggest that it may have significant therapeutic potential. Animal models have been utilized to assess its efficacy and safety profile before human clinical trials can commence. These preclinical studies are crucial for determining whether this compound can translate into effective treatments for human diseases.

The development of new drugs is often a lengthy and expensive process; however, 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide represents an exciting opportunity to advance therapeutic options for patients suffering from chronic illnesses. Its unique structural features and promising biological activities make it a valuable asset in pharmaceutical research.

In conclusion, 2-{4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(3-methoxyphenyl)acetamide (CAS No. 843635-01-8) is a highly promising compound with significant potential in drug development. Its innovative design and multifaceted interactions with biological targets position it as a leading candidate for treating various diseases. As research continues to uncover new applications for this molecule, it is likely that we will see further advancements that will benefit patients worldwide.